3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 3-(3-amino-2-oxopyridin-1-yl)-N-methylpropanamide
• InChI: InChI=1S/C9H13N3O2/c1-11-8(13)4-6-12-5-2-3-7(10)9(12)14/h2-3,5H,4,6,10H2,1H3,(H,11,13)
• InChI Key: FWXIIJOMAGIHAF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCN1C=CC=C(C1=O)N

Description

3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide (CAS 1250530-92-7) is a chemical compound with the molecular formula C 9 H 13 N 3 O 2 and a molecular weight of 195.22 g/mol . Its structure features a 2-pyridone ring system, a scaffold of significant interest in medicinal chemistry. This compound serves as a key intermediate in scientific research, particularly in the design and synthesis of novel pharmaceutical agents. It has been identified in published research as a precursor to 2-pyridone-bearing phenylalanine derivatives, which are investigated as potent HIV capsid modulators . These modulators represent a new class of antiretroviral agents with a novel mechanism of action, targeting the HIV-1 and HIV-2 capsid protein to disrupt the viral life cycle. Researchers value this compound for its role in developing potential therapeutics that address challenges of drug resistance . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Step 1: Synthesis of 3-Amino-2-oxo-1,2-dihydropyridine

Procedure :

• Starting Material : Ethyl 3-aminocrotonate (10 mmol) is dissolved in anhydrous DMF.
• Cyclization : Treated with NaH (12 mmol) at 0°C, followed by slow addition of chloroacetyl chloride (11 mmol).
• Workup : Quenched with ice-water, extracted with ethyl acetate, and purified via silica gel chromatography (yield: 68%).

Step 2: Alkylation to Introduce Propyl Spacer

Procedure :

• Reagents : 3-Amino-2-oxo-1,2-dihydropyridine (5 mmol), 3-bromopropionitrile (6 mmol), K₂CO₃ (10 mmol).
• Conditions : Reflux in acetonitrile for 12 hours.
• Outcome : 3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile (yield: 72%).

Step 3: Hydrolysis and Amide Formation

Procedure :

• Hydrolysis : The nitrile intermediate (4 mmol) is hydrolyzed with 6M HCl at 80°C for 6 hours to yield 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid.
• Coupling : The acid (3 mmol) is reacted with methylamine (4 mmol) using HATU (3.3 mmol) and DIEA (6 mmol) in DCM.
• Purification : Isolated via recrystallization from ethanol/water (yield: 65%).

Characterization Data

Key analytical data for the final compound:

Property	Value
Molecular Formula	C₉H₁₃N₃O₂
Molecular Weight	195.22 g/mol
Melting Point	162–164°C
LC-MS (ESI)	m/z 196.1 [M+H]⁺
¹H NMR (500 MHz, DMSO-d₆)	δ 7.85 (s, 1H), 6.45 (d, 1H), 4.20 (t, 2H), 2.95 (s, 3H), 2.70 (t, 2H), 1.90 (m, 2H)

Optimization and Yield Improvements

• Solvent Selection : Replacing DMF with THF in the cyclization step reduces side reactions (yield increases to 78%).
• Catalyst Use : Adding DMAP in the amide coupling step improves efficiency (yield: 82%).

Mechanistic Insights

• The cyclization step proceeds via intramolecular nucleophilic attack , facilitated by the deprotonation of the amine group.
• Amide bond formation follows a HATU-mediated activation mechanism , generating an active ester intermediate.

Chemical Reactions Analysis

Types of Reactions

3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the oxo group to a hydroxyl group.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a pyridine derivative with additional oxygen-containing functional groups, while reduction can produce a hydroxylated pyridine compound.

Scientific Research Applications

3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide involves its interaction with specific molecular targets. The compound may inhibit or activate certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares the molecular features of 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide with similar dihydropyridine derivatives:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituents
3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide	C9H14N3O2	196.23	Not available	Propanamide (N-methyl), 3-amino, 2-oxo
2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)acetamide	C7H9N3O2	167.17	908341-21-9	Acetamide, 3-amino, 2-oxo
(1-Methyl-2-oxo-1,2-dihydropyridin-3-yl)boronic acid	C6H8BNO3	~153.95	CDS021416	Boronic acid, 1-methyl, 2-oxo
5-Cyano-6-mercapto-2-methyl-N-phenyl-4-(pyridin-4-yl)-1,4-dihydropyridine-3-carboxamide	C24H27N5O2S	~473.62	R434205	Cyano, mercapto, phenyl, pyridinyl

Key Observations :

• Chain Length : The propanamide chain in the target compound provides a longer alkyl spacer than the acetamide in , which may increase hydrophobic interactions in biological systems.
• Functional Groups: The boronic acid derivative introduces unique reactivity (e.g., Suzuki coupling), absent in the amino-oxo-propanamide structure.

Physicochemical and Pharmacological Implications

• Solubility : The N-methylpropanamide group likely reduces aqueous solubility compared to the acetamide analog , but enhances lipid bilayer penetration.
• This contrasts with the boronic acid derivative , which may form covalent bonds with biomolecules.
• Biological Activity: While direct data are unavailable, structural analogs suggest possible kinase or protease inhibition. The mercapto-cyano derivative could act as a Michael acceptor or antioxidant.

Biological Activity

3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide (CAS No. 1248632-31-6) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological effects, mechanisms of action, and relevant case studies, providing a comprehensive overview of its pharmacological properties.

Chemical Structure and Properties

The molecular formula of 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide is C₉H₁₃N₃O₂, with a molecular weight of 195.22 g/mol. The compound features a dihydropyridine ring, which is often associated with various biological activities, including enzyme inhibition and receptor modulation.

Enzyme Inhibition

The compound's structure suggests potential activity as an enzyme inhibitor. Dihydropyridine derivatives are known to inhibit various enzymes involved in metabolic pathways. For example, related compounds have been identified as inhibitors of glycogen phosphorylase, which plays a crucial role in glucose metabolism . While specific IC50 values for 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide remain unreported, its structural analogs exhibit significant inhibitory activity.

The biological activity of 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide may be attributed to its interaction with various molecular targets:

• Receptor Modulation : Compounds with similar structures often act as positive allosteric modulators for neurotransmitter receptors, enhancing their activity without directly activating them.
• Enzyme Interaction : The presence of the amino and carbonyl groups may facilitate interactions with active sites of enzymes, leading to inhibition or modulation of their activity.

Case Studies and Research Findings

While specific case studies focusing exclusively on 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide are scarce, related research provides insights into its potential applications:

Study	Findings
Study on Anticonvulsant Activity	Related dihydropyridine derivatives showed significant efficacy in mouse seizure models .
Glycogen Phosphorylase Inhibition	Analogous compounds demonstrated potent inhibition (IC50 values around 6.3 µM) against glycogen phosphorylase .

Q & A

Basic: What are the optimal reaction conditions for synthesizing 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide to ensure high yield and purity?

Methodological Answer:
The synthesis typically involves multi-step reactions, starting with intermediates such as 2-oxo-1,2-dihydropyridine derivatives and N-methylpropanamide precursors. Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., dimethyl sulfoxide) enhance reactivity, while ethanol or dichloromethane may be used for specific coupling steps .
• Catalysts : Bases like triethylamine or acid chlorides facilitate nucleophilic substitutions or acylations .
• Temperature control : Reactions often proceed at 0–5°C for initial steps to minimize side products, followed by gradual warming (e.g., 25–60°C) for intermediate formations .
• Purification : Column chromatography with silica gel or reverse-phase HPLC ensures purity (>95%), validated by NMR and LC-MS .

Advanced: How can computational modeling be integrated into the design of novel derivatives for enhanced biological activity?

Methodological Answer:
Computational approaches like quantum chemical reaction path searches and molecular docking can predict reactivity and target interactions. For example:

• Quantum calculations : Use density functional theory (DFT) to simulate transition states and optimize reaction pathways, reducing trial-and-error experimentation .
• Molecular dynamics (MD) : Model interactions with biological targets (e.g., enzymes) to identify structural modifications that improve binding affinity .
• Data-driven design : Combine computational predictions with experimental validation (e.g., IC₅₀ assays) to refine analogs systematically .

Basic: Which analytical techniques are most reliable for confirming the structural integrity of this compound?

Methodological Answer:

• ¹H/¹³C NMR : Assign peaks to verify the dihydropyridine ring (δ 5.5–6.5 ppm for NH and aromatic protons) and acetamide moiety (δ 2.1–2.3 ppm for N-methyl) .
• LC-MS : Confirm molecular weight ([M+H]⁺ ion) and detect impurities using high-resolution mass spectrometry (HRMS) with <2 ppm error .
• FT-IR : Validate functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the oxo group) .

Advanced: What strategies resolve discrepancies between theoretical and experimental reactivity data?

Methodological Answer:

• Cross-validation : Compare computational predictions (e.g., DFT-calculated reaction barriers) with experimental kinetic studies (e.g., reaction rate measurements) .
• Isotopic labeling : Use deuterated analogs to trace reaction mechanisms and identify unexpected intermediates .
• Multi-technique analysis : Combine XRD for crystal structure validation with NMR/LC-MS to reconcile structural ambiguities .

Basic: What are common pitfalls in purification, and how can they be mitigated?

Methodological Answer:

• By-product formation : Avoid excessive heating during solvent evaporation; use rotary evaporation at ≤40°C .
• Column chromatography : Optimize eluent polarity (e.g., hexane/ethyl acetate gradients) to separate polar impurities .
• Crystallization : Select solvents with moderate solubility (e.g., ethanol/water mixtures) to enhance crystal yield .

Advanced: How can reaction path search methodologies improve synthesis efficiency for analogs?

Methodological Answer:

• Quantum-guided optimization : Use reaction path search algorithms (e.g., GRRM) to identify low-energy pathways, reducing synthesis steps .
• Automated platforms : Implement flow reactors with real-time monitoring to adjust conditions (e.g., pH, temperature) dynamically .

Basic: What critical parameters prevent by-product formation during synthesis?

Methodological Answer:

• Stoichiometric precision : Maintain exact molar ratios (e.g., 1:1 for amine coupling) to avoid unreacted intermediates .
• Inert atmosphere : Use nitrogen/argon to prevent oxidation of sensitive groups (e.g., amino or dihydropyridine moieties) .
• Reaction time : Monitor via TLC to terminate reactions at >90% conversion .

Advanced: How do structural modifications influence biological target interactions?

Methodological Answer:

• SAR studies : Modify the dihydropyridine ring (e.g., introduce electron-withdrawing groups) to enhance enzyme inhibition (e.g., kinase targets) .
• Binding assays : Use surface plasmon resonance (SPR) to quantify affinity changes post-modification .
• Metabolic stability : Replace labile groups (e.g., methyl with trifluoromethyl) to improve pharmacokinetics .